Cas no 569-16-4 ((1'beta)-6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol)

(1'beta)-6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol structure
569-16-4 structure
Product name:(1'beta)-6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol
CAS No:569-16-4
MF:C37H40N2O6
MW:608.723310470581
CID:1600675
PubChem ID:442341

(1'beta)-6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol Chemical and Physical Properties

Names and Identifiers

    • (1'beta)-6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol
    • Pycnamine
    • DTXSID901098669
    • (4aR,16aR)-3,4,4a,5,16a,17,18,19-Octahydro-21,22,26-trimethoxy-4,17-dimethyl-16H-1,24:6,9-dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolin-12-ol
    • CHEMBL507540
    • 569-16-4
    • Q27108128
    • C09615
    • (1R,14R)-20,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-ol
    • CHEBI:8651
    • (4aR,16aR)-3,4,4a,5,16a,17,18,19-Octahydro-21,22,26-trimethoxy-4,17-dimethyl-16H-1,24:6,9-dietheno-11,15-metheno-2H-pyrido[2a(2),3a(2):17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolin-12-ol
    • Inchi: InChI=1S/C37H40N2O6/c1-38-14-12-24-19-32(41-3)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-31-18-23(8-11-30(31)40)17-29-35-25(13-15-39(29)2)20-34(42-4)36(43-5)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29-/m1/s1
    • InChI Key: DFOCUWZXJBAUSQ-FQLXRVMXSA-N
    • SMILES: CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(O3)C(=C(C=C7CCN6C)OC)OC)O)OC

Computed Properties

  • Exact Mass: 608.28863700g/mol
  • Monoisotopic Mass: 608.28863700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 3
  • Complexity: 963
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 72.9Ų

(1'beta)-6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol Related Literature

Recommend Articles

Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd